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Core Summary

This technical guide provides a comprehensive overview of 2-(Di-p-
tolylphosphino)benzaldehyde, a valuable phosphine ligand in organic synthesis. With a
molecular weight of 318.35 g/mol , this compound serves as a critical component in various
palladium-catalyzed cross-coupling reactions, facilitating the formation of carbon-carbon and
carbon-heteroatom bonds. This document details the physicochemical properties, a general
synthetic approach, and its application in key catalytic transformations, supported by
experimental data and procedural outlines.

Physicochemical Properties

2-(Di-p-tolylphosphino)benzaldehyde is a solid powder at room temperature, characterized
by the following properties:
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Property Value Reference

Molecular Weight 318.35 g/mol [1]

Empirical Formula C21H100P [1]

Appearance Powder

Melting Point 105-111 °C

CAS Number 1202865-03-9 [1]
Synthesis

While a specific detailed experimental protocol for the synthesis of 2-(Di-p-
tolylphosphino)benzaldehyde is not readily available in public literature, a general and
analogous synthetic methodology for phosphine-substituted benzaldehydes involves a two-
step, one-pot reduction and cross-coupling procedure. This approach utilizes a stable
aluminum hemiaminal as a tetrahedral intermediate, which protects the aldehyde functionality,
making it suitable for subsequent cross-coupling with organometallic reagents.

Conceptual Experimental Workflow for Synthesis:
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Conceptual Synthetic Workflow
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Caption: Conceptual workflow for the synthesis of 2-(Di-p-tolylphosphino)benzaldehyde.

Applications in Catalysis

2-(Di-p-tolylphosphino)benzaldehyde is a versatile ligand employed in a variety of palladium-
catalyzed cross-coupling reactions. Its utility stems from its ability to coordinate with the
palladium center, influencing its catalytic activity and selectivity. Key applications include:

o Suzuki-Miyaura Coupling: Formation of carbon-carbon bonds between organoboranes and
organic halides.
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e Heck Coupling: Vinylation of organic halides.

e Buchwald-Hartwig Amination: Formation of carbon-nitrogen bonds.

e Sonogashira Coupling: Coupling of terminal alkynes with aryl or vinyl halides.
e Hiyama Coupling: Coupling of organosilicon compounds with organic halides.
» Negishi Coupling: Reaction of organozinc compounds with organic halides.

« Stille Coupling: Coupling of organotin compounds with organic halides.

Catalytic Cycle: Suzuki-Miyaura Coupling

The ligand plays a crucial role in the catalytic cycle of the Suzuki-Miyaura coupling by
facilitating the key steps of oxidative addition, transmetalation, and reductive elimination.
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
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Experimental Protocols and Data

While specific, detailed experimental data for reactions utilizing 2-(Di-p-
tolylphosphino)benzaldehyde are not extensively documented in readily accessible literature,
the following represents a general protocol for a palladium-catalyzed cross-coupling reaction,
such as the Heck coupling, which can be adapted for this ligand.

General Experimental Protocol: Heck Coupling

Materials:

Aryl halide (1.0 mmol)

Olefin (1.2 mmol)

Palladium(ll) acetate (Pd(OAc)z, 0.02 mmol, 2 mol%)

2-(Di-p-tolylphosphino)benzaldehyde (0.04 mmol, 4 mol%)

Base (e.g., Triethylamine, 2.0 mmol)

Solvent (e.g., DMF, 5 mL)
Procedure:

o To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the
aryl halide, palladium(ll) acetate, and 2-(Di-p-tolylphosphino)benzaldehyde.

e Add the solvent, followed by the olefin and the base via syringe.

» Seal the tube and heat the reaction mixture at the appropriate temperature (typically 80-120
°C) for the specified time (usually 12-24 hours), with stirring.

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GO).

e Upon completion, cool the reaction mixture to room temperature.
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 Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the crude product by column chromatography on silica gel to obtain the desired
coupled product.

Expected Quantitative Data:

The yield of cross-coupling reactions is highly dependent on the specific substrates, catalyst
loading, base, solvent, and temperature. For a typical Heck reaction using a phosphine ligand,
yields can range from moderate to excellent.

Entry Aryl Halide Olefin Yield (%)
4- _

1 Styrene Data not available
Bromoacetophenone

2 lodobenzene n-Butyl acrylate Data not available
1-Bromo-4- , o ]

3 4-Vinylpyridine Data not available
methoxybenzene

Note: The table is a template. Specific yield data for reactions using 2-(Di-p-
tolylphosphino)benzaldehyde is not currently available in the cited search results.

Conclusion

2-(Di-p-tolylphosphino)benzaldehyde is a significant phosphine ligand in the field of organic
synthesis, particularly for palladium-catalyzed cross-coupling reactions. Its structural features
contribute to the efficiency of these transformations. Further research documenting specific
experimental conditions and quantitative outcomes will undoubtedly enhance its application in
the development of novel chemical entities for the pharmaceutical and materials science
industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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